Cas no 1956385-51-5 (2-(4-(TRIFLUOROMETHYL)PHENYL)-1,2,3,4-TETRAHYDROQUINOLIN-4-AMINE)

• Product Name: 2-(4-(TRIFLUOROMETHYL)PHENYL)-1,2,3,4-TETRAHYDROQUINOLIN-4-AMINE
• CAS No: 1956385-51-5
• MF: C₁₆H₁₅F₃N₂
• MW: 292.298914194107
• CID: 5998336
• PubChem ID: 73424972
• Update Time: 2025-10-29

2-(4-(TRIFLUOROMETHYL)PHENYL)-1,2,3,4-TETRAHYDROQUINOLIN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• 2-(4-(TRIFLUOROMETHYL)PHENYL)-1,2,3,4-TETRAHYDROQUINOLIN-4-AMINE
• 4-Quinolinamine, 1,2,3,4-tetrahydro-2-[4-(trifluoromethyl)phenyl]-
• 1956385-51-5

• Inchi： 1S/C16H15F3N2/c17-16(18,19)11-7-5-10(6-8-11)15-9-13(20)12-3-1-2-4-14(12)21-15/h1-8,13,15,21H,9,20H2
• InChI Key： NYQOJWITANTKOG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(N)CC1C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 292.11873297g/mol
• Monoisotopic Mass: 292.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 391.6±42.0 °C(Predicted)
• pka: 9.15±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-(TRIFLUOROMETHYL)PHENYL)-1,2,3,4-TETRAHYDROQUINOLIN-4-AMINE

Comprehensive Guide to 2-(4-(Trifluoromethyl)phenyl)-1,2,3,4-tetrahydroquinolin-4-amine (CAS No. 1956385-51-5)

2-(4-(Trifluoromethyl)phenyl)-1,2,3,4-tetrahydroquinolin-4-amine (CAS No. 1956385-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a tetrahydroquinoline core substituted with a trifluoromethylphenyl group, making it a valuable intermediate for drug discovery and advanced material applications. Its unique structural properties and reactivity profile position it as a compound of interest for researchers exploring novel therapeutic agents and functional materials.

The tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, often found in compounds with diverse biological activities. The addition of the trifluoromethyl group enhances the molecule's lipophilicity and metabolic stability, characteristics highly sought after in drug development. Researchers investigating CNS-targeting drugs or kinase inhibitors frequently explore derivatives of this compound due to its favorable physicochemical properties.

In recent years, the demand for fluorinated pharmaceutical intermediates like 2-(4-(Trifluoromethyl)phenyl)-1,2,3,4-tetrahydroquinolin-4-amine has surged, driven by the growing recognition of fluorine's beneficial effects on drug molecules. The trifluoromethyl group in particular has become a hotspot in drug design, as evidenced by its presence in approximately 20% of newly approved small-molecule drugs. This trend aligns with current searches for "fluorine in drug design" and "trifluoromethyl compounds in pharmaceuticals," reflecting the scientific community's strong interest in these structural motifs.

The synthesis of 2-(4-(Trifluoromethyl)phenyl)-1,2,3,4-tetrahydroquinolin-4-amine typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods and green chemistry principles, addressing another current research priority in chemical synthesis. Analytical characterization of this compound typically combines NMR spectroscopy, mass spectrometry, and HPLC analysis to verify its identity and purity.

Beyond pharmaceutical applications, this compound shows promise in materials science, particularly in the development of organic electronic materials and advanced coatings. The electron-withdrawing nature of the trifluoromethyl group can significantly influence the electronic properties of materials, making derivatives of this compound interesting candidates for OLED materials or molecular sensors. These applications connect with trending searches about "fluorinated materials for electronics" and "smart material development."

Quality control and storage of 2-(4-(Trifluoromethyl)phenyl)-1,2,3,4-tetrahydroquinolin-4-amine require attention to standard laboratory practices. The compound should be stored under inert atmosphere at low temperatures to maintain stability. When handling, appropriate personal protective equipment should be used, following good laboratory safety protocols. These considerations align with frequently searched topics about "chemical storage best practices" and "laboratory safety guidelines."

The market for specialized intermediates like 2-(4-(Trifluoromethyl)phenyl)-1,2,3,4-tetrahydroquinolin-4-amine continues to grow, driven by increasing R&D investments in pharmaceutical and advanced material sectors. Current market analyses show particular demand from contract research organizations and academic institutions focusing on drug discovery platforms and material innovation. This growth trajectory corresponds with industry searches for "specialty chemicals market trends" and "pharmaceutical intermediates demand."

Future research directions for 2-(4-(Trifluoromethyl)phenyl)-1,2,3,4-tetrahydroquinolin-4-amine derivatives may explore their potential in emerging therapeutic areas such as targeted cancer therapies or neurodegenerative disease treatments. The compound's structural flexibility allows for diverse modifications, enabling medicinal chemists to fine-tune properties for specific biological targets. These possibilities resonate with current scientific inquiries about "next-generation drug candidates" and "structure-activity relationship studies."

For researchers working with 2-(4-(Trifluoromethyl)phenyl)-1,2,3,4-tetrahydroquinolin-4-amine, proper analytical characterization is crucial. Advanced techniques like X-ray crystallography can provide definitive structural confirmation, while chiral HPLC may be necessary if working with enantiomerically pure forms. These analytical considerations match frequent technical searches about "compound characterization methods" and "analytical chemistry techniques."

In conclusion, 2-(4-(Trifluoromethyl)phenyl)-1,2,3,4-tetrahydroquinolin-4-amine (CAS No. 1956385-51-5) represents a versatile and valuable compound with significant potential across multiple scientific disciplines. Its unique combination of tetrahydroquinoline core and trifluoromethyl substitution makes it particularly interesting for current research trends in drug discovery and material science. As the scientific community continues to explore fluorine-containing compounds and privileged heterocyclic structures, this molecule and its derivatives will likely remain important tools in chemical research and development.